![molecular formula C11H5Cl2F3N2 B6592097 6-(2,5-Dichlorophenyl)-4-(trifluoromethyl)pyrimidine CAS No. 1820705-97-2](/img/structure/B6592097.png)
6-(2,5-Dichlorophenyl)-4-(trifluoromethyl)pyrimidine
Overview
Description
6-(2,5-Dichlorophenyl)-4-(trifluoromethyl)pyrimidine, commonly known as DCTP, is a heterocyclic compound that belongs to the pyrimidine family. It has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. DCTP is a potent inhibitor of protein kinase CK2, which is involved in various cellular processes such as cell proliferation, differentiation, and apoptosis.
Mechanism of Action
DCTP inhibits the activity of protein kinase CK2 by binding to its ATP-binding site. This results in the inhibition of various cellular processes such as cell proliferation, differentiation, and apoptosis. DCTP has also been shown to induce the phosphorylation of p53, a tumor suppressor protein, which leads to the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
DCTP has been found to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit their proliferation, and enhance the efficacy of chemotherapy drugs. DCTP has also been found to have anti-inflammatory and analgesic effects.
Advantages and Limitations for Lab Experiments
One of the advantages of using DCTP in lab experiments is its high potency and specificity towards protein kinase CK2. However, one of the limitations is its low solubility in water, which can make it difficult to use in certain experiments.
Future Directions
There are several future directions for the research on DCTP. One of the directions is to develop more potent and selective inhibitors of protein kinase CK2 based on the structure of DCTP. Another direction is to investigate the potential of DCTP in the treatment of other diseases such as inflammation and pain. Additionally, the development of new formulations of DCTP with improved solubility and bioavailability can enhance its potential applications in the field of medicinal chemistry.
Conclusion:
In conclusion, DCTP is a promising compound with potential applications in the field of medicinal chemistry. Its ability to inhibit the activity of protein kinase CK2 and induce apoptosis in cancer cells makes it a potential candidate for cancer treatment. Further research is needed to fully understand the mechanism of action and potential applications of DCTP in the treatment of various diseases.
Synthesis Methods
The synthesis of DCTP involves the reaction of 2,5-dichlorophenyl isocyanate with 4-trifluoromethyl-2,6-diaminopyrimidine in the presence of a base. The reaction yields DCTP as a white crystalline solid with a high purity.
Scientific Research Applications
DCTP has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to inhibit the activity of protein kinase CK2, which is overexpressed in various cancers and is associated with tumor progression and drug resistance. DCTP has been found to induce apoptosis in cancer cells and inhibit their proliferation. It has also been shown to enhance the efficacy of chemotherapy drugs in cancer treatment.
properties
IUPAC Name |
4-(2,5-dichlorophenyl)-6-(trifluoromethyl)pyrimidine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H5Cl2F3N2/c12-6-1-2-8(13)7(3-6)9-4-10(11(14,15)16)18-5-17-9/h1-5H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NVZSUOSRSRHHDX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Cl)C2=CC(=NC=N2)C(F)(F)F)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H5Cl2F3N2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101205389 | |
Record name | Pyrimidine, 4-(2,5-dichlorophenyl)-6-(trifluoromethyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101205389 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
293.07 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1820705-97-2 | |
Record name | Pyrimidine, 4-(2,5-dichlorophenyl)-6-(trifluoromethyl)- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1820705-97-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Pyrimidine, 4-(2,5-dichlorophenyl)-6-(trifluoromethyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101205389 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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